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Compound of Interest

Compound Name: NOTA-COG1410

Cat. No.: B12378005 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of NOTA-COG1410, a research-grade chemical compound. The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory practices and environmental compliance.

NOTA-COG1410 is a specialized conjugate molecule used in research, combining the

chelating agent NOTA with the synthetic peptide COG1410. NOTA (1,4,7-triazacyclononane-

1,4,7-triacetic acid) is a bifunctional chelator used to form stable complexes, often with

radiometals for applications like PET imaging.[1][2][3][4][5] COG1410 is a synthetic peptide

derived from the receptor-binding region of apolipoprotein E (ApoE), known for its

neuroprotective and anti-inflammatory properties in preclinical research.[6][7][8][9][10] As a

research-only chemical, NOTA-COG1410's toxicological properties are not fully characterized,

necessitating careful handling and disposal.[11][12]

Compound Data Summary
For clarity, the properties of the individual components of NOTA-COG1410 are summarized

below. Researchers should handle the conjugated molecule with the understanding that it

combines the chemical characteristics of both a peptide and a chelating agent.
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Property
NOTA (1,4,7-
triazacyclononane-1,4,7-
triacetic acid)

COG1410 (ApoE Mimetic
Peptide)

CAS Number 56491-86-2 878009-24-6

Molecular Formula C₁₂H₂₁N₃O₆ C₆₄H₁₂₁N₂₁O₁₄

Molecular Weight 303.31 g/mol 1408.78 g/mol

Appearance White to off-white solid White to off-white solid

Primary Function
Bifunctional chelating agent[1]

[2]

Neuroprotective & anti-

inflammatory research

peptide[7]

Intended Use
Framework for PET imaging

tools[1]

In vitro testing and laboratory

research only[7]

Experimental Protocol: Standard Disposal
Procedure
The overriding principle for laboratory waste is that no procedure should begin without a clear

plan for disposal.[13] Since NOTA-COG1410 is a research-grade peptide conjugate, it must be

treated as chemical waste.[14][15] Disposal must adhere strictly to institutional, local, state, and

federal regulations.[15] Never dispose of peptides or their conjugates in the regular trash or

down the sanitary sewer.[14]

Step 1: Personal Protective Equipment (PPE) Assessment Before handling NOTA-COG1410
waste, ensure appropriate PPE is worn. This serves as the primary barrier against accidental

exposure.[15]

Gloves: Wear chemical-resistant disposable gloves (e.g., nitrile).[15]

Eye Protection: Use safety glasses or goggles to protect against splashes.[15]

Lab Coat: A lab coat or protective gown is mandatory to protect skin and clothing.[15]
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Respiratory Protection: When handling the lyophilized powder form, which can become

airborne, work within a fume hood or biosafety cabinet to prevent inhalation.[15]

Step 2: Waste Segregation and Collection Proper segregation is critical to safe and compliant

disposal.

Designated Waste Container: Collect all waste materials contaminated with NOTA-COG1410
(e.g., unused solutions, contaminated vials, pipette tips, gloves) in a dedicated, properly

labeled hazardous waste container.[15][16]

Container Compatibility: The container must be compatible with the waste. For solutions, use

a container resistant to corrosion. If reusing a bottle, ensure all old labels are completely

removed.[16][17]

Labeling: Affix a hazardous waste label to the container as soon as the first drop of waste is

added.[18] The label must clearly state "Hazardous Waste" and list the full chemical name

"NOTA-COG1410". Do not use abbreviations.[16]

Step 3: On-site Accumulation and Storage Waste must be stored safely in a designated

Satellite Accumulation Area (SAA) within the laboratory, near the point of generation.[18][19]

Keep Containers Closed: Waste containers must be kept tightly sealed except when adding

waste. Do not leave funnels in the container.[16]

Segregate Incompatibles: Store the NOTA-COG1410 waste container away from

incompatible chemicals (e.g., strong acids, bases, or oxidizers).[16]

Secondary Containment: It is best practice to place waste containers in secondary

containment to prevent spills.

Step 4: Scheduling Disposal Coordinate with your institution's Environmental Health and Safety

(EHS) department for waste pickup.

Request Pickup: Submit a chemical waste pickup request through your institution's EHS

portal or contact person.[20]
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Do Not Exceed Limits: Be aware of the maximum volume of hazardous waste allowed in

your SAA (typically 55 gallons total).[19]

Timely Removal: Once a container is full, it must be removed by EHS within a specified

timeframe (often 72 hours).[16]

Empty Container Disposal Empty containers that held NOTA-COG1410 must be managed

properly.

Triple Rinsing: If the container held an acutely hazardous chemical (P-listed), it must be

triple-rinsed.[21] While NOTA-COG1410 is not explicitly P-listed, it is prudent practice to

triple-rinse the container with a suitable solvent (e.g., water or buffer).

Rinsate Collection: The rinsate from the first rinse must be collected and disposed of as

hazardous chemical waste.[13]

Defacing Labels: Completely deface or remove the original label before disposing of the

triple-rinsed container in the regular trash or designated glass disposal box.[22]

Visual Guidance: Disposal Workflow
The following diagrams illustrate the key decision points and procedural flow for the proper

disposal of NOTA-COG1410.
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Start: Generate
NOTA-COG1410 Waste

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste into
Labeled Hazardous Waste Container

Step 3: Store in Designated
Satellite Accumulation Area (SAA)

Is Container Full?

Step 4: Contact EHS for
Waste Pickup

  Yes

Continue to Add Waste
(Keep Container Closed)

 No

End: Waste Removed by EHS
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Waste Characterization

Disposal Pathway

Is the waste a research peptide
or conjugate (NOTA-COG1410)?

Treat as Hazardous Chemical Waste

 Yes

Treat as Non-Hazardous Waste

 No

Collect for EHS Disposal Prohibited: Do Not Pour Down Drain Prohibited: Do Not Place in Regular Trash

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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